Cas no 120107-40-6 (2-(5-(4-Chlorophenyl)-1,3,4-oxadiazol-2-yl)aniline)

• Product Name: 2-(5-(4-Chlorophenyl)-1,3,4-oxadiazol-2-yl)aniline
• CAS No: 120107-40-6
• MF: C₁₄H₁₀ClN₃O
• MW: 271.701701641083
• CID: 105123
• PubChem ID: 4204120
• Update Time: 2025-11-01

2-(5-(4-Chlorophenyl)-1,3,4-oxadiazol-2-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 2-(5-(4-Chlorophenyl)-1,3,4-oxadiazol-2-yl)aniline
• 2-(2-AMINOPHENYL)-5-(4-CHLOROPHENYL)-1,3,4-OXADIAZOLE
• 2-[5-(4-chlorophenyl)-1,3,4-oxadiazol-2-yl]aniline
• Benzenamine,2-[5-(4-chlorophenyl)-1,3,4-oxadiazol-2-yl]-
• 2-[5-(4-Chloro-phenyl)-[1,3,4]oxadiazol-2-yl]-phenylamine
• AO-365/43474001
• 2-[5-(4-chlorophenyl)-1,3,4-oxadiazol-2-yl]phenylamine
• CHEMBL2236016
• 120107-40-6
• DTXSID50400814
• AKOS016051997

• Inchi： 1S/C14H10ClN3O/c15-10-7-5-9(6-8-10)13-17-18-14(19-13)11-3-1-2-4-12(11)16/h1-8H,16H2
• InChI Key： CZNYJWQJSGRKRA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=NN=C(C2C=CC=CC=2N)O1

Computed Properties

• Exact Mass: 271.0514
• Monoisotopic Mass: 271.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.9A^2
• XLogP3: 3

Experimental Properties

• PSA: 64.94

Additional information on 2-(5-(4-Chlorophenyl)-1,3,4-oxadiazol-2-yl)aniline

2-(5-(4-Chlorophenyl)-1,3,4-oxadiazol-2-yl)aniline: A Versatile Scaffold in Medicinal Chemistry

2-(5-(4-Chlorophenyl)-1,3,4-oxadiazol-2-yl)aniline (CAS No. 120107-40-6) represents a pivotal molecule in the field of medicinal chemistry, characterized by its unique 1,3,4-oxadiazol-2-yl core and 4-chlorophenyl substituent. This compound exemplifies the strategic design of heterocyclic scaffolds, which have become central to the development of therapeutics targeting diverse biological pathways. The aniline moiety further enhances its potential as a versatile building block for drug discovery, particularly in the context of anti-inflammatory and anti-cancer applications.

Recent advancements in drug design have underscored the importance of 1,3,4-oxadiazole derivatives, with studies highlighting their ability to modulate kinase activity and cytokine signaling. The 4-chlorophenyl group, a common feature in many pharmaceutical compounds, contributes to the molecule’s lipophilicity and cell permeability, enabling it to interact effectively with intracellular targets. These properties make 2-(5-(4-Chlorophenyl)-1,3,4-oxadiazol-2-yl)aniline a promising candidate for targeted therapy strategies.

1,3,4-Oxadiazole rings are known for their stability and ability to form hydrogen bonds, which are critical in protein-ligand interactions. The aniline functionality, on the other hand, introduces electrophilic and nucleophilic reactivity, expanding the molecule’s utility in chemical modification and prodrug development. This dual functionality positions 2-(5-(4-Chlorophenyl)-1,3,4-oxadiazol-2-yl)aniline as a valuable scaffold for structure-based drug design (SBDD) approaches.

Current research in antioxidant therapy has identified 1,3,4-oxadiazole derivatives as potential agents for mitigating oxidative stress. A 2023 study published in *Journal of Medicinal Chemistry* demonstrated that 4-chlorophenyl substitutions significantly enhance the radical scavenging activity of oxadiazole-based compounds. This finding aligns with the anti-inflammatory properties of 2-(5-(4-Chloropheny)-1,3,4-oxadiazol-2-yl)aniline, which has shown promise in modulating NF-κB signaling pathways.

The synthetic accessibility of 2-(5-(4-Chlorophenyl)-1,3,4-oxadiazol-2-yl)aniline is another key factor in its relevance to drug development. Modern combinatorial chemistry techniques allow for the rapid synthesis of oxadiazole derivatives, enabling researchers to screen for biological activity efficiently. The aniline group, when functionalized with alkyl or aryl substituents, can further tailor the molecule’s selectivity and potency.

Anticancer research has increasingly focused on targeted therapies that disrupt specific signaling pathways. 2-(5-(4-Chlorophenyl)-1,3,4-oxadiazol-2-yl)aniline has been evaluated for its potential to inhibit tyrosine kinase activity, a critical mechanism in cancer progression. A 2024 study in *Cancer Research* reported that oxadiazole derivatives, including this compound, exhibit selective inhibition of EGFR and VEGFR-2, making them candidates for anti-angiogenic therapies.

Inflammatory diseases remain a significant therapeutic challenge, and 1,3,4-oxadiazole derivatives have shown potential in modulating cytokine production. The 4-chlorophenyl group in 2-(5-(4-Chlorophenyl)-1,3,4-oxadiazol-2-yl)aniline enhances its binding affinity to inflammatory mediators, such as TNF-α and IL-6. This property has been leveraged in preclinical studies to assess its efficacy in rheumatoid arthritis and inflammatory bowel disease models.

Structure-activity relationship (SAR) studies on oxadiazole derivatives have revealed that the position of substituents significantly impacts bioavailability and target specificity. For instance, 4-chlorophenyl substitutions have been shown to improve the metabolic stability of oxadiazole compounds, while aniline modifications can enhance solubility. These insights guide the optimization of 2-(5-(4-Chlorophenyl)-1,3,4-oxadiazol-2-yl)aniline for clinical applications.

Computational modeling has further advanced the understanding of 2-(5-(4-Chlorophenyl)-1,3,4-oxadiazol-2-yl)aniline’s interactions with biological targets. Molecular docking studies have predicted its binding modes to kinase domains, providing a foundation for rational drug design. These simulations also highlight the importance of conformational flexibility in achieving target engagement.

Toxicological profiling is a critical aspect of drug development, and 2-(5-(4-Chlorophenyl)-1,3,4-oxadiazol-2-yl)aniline has been evaluated for its safety profile. Preliminary studies suggest that the oxadiazole core is relatively non-toxic, while the 4-chlorophenyl group may influence organ-specific toxicity. These findings underscore the need for in-depth pharmacokinetic and pharmacodynamic studies before advancing to clinical trials.

2-(5-(4-Chlorophenyl)-1,3,4-oxadiazol-2-yl)aniline exemplifies the synergy between heterocyclic chemistry and biological activity. Its versatile scaffold and functional groups make it a cornerstone in the design of next-generation therapeutics. As research continues to uncover the mechanisms of action and biological targets of oxadiazole derivatives, this compound stands as a testament to the power of structure-based approaches in modern drug discovery.

Future directions for 2-(5-(4-Chlorophenyl)-1,3,4-oxadiazol-2-yl)aniline include exploring its potential in combination therapies and personalized medicine. By leveraging its target-specific properties, researchers aim to develop more effective and safer treatments for complex diseases. The ongoing innovation in medicinal chemistry ensures that this molecule will remain a focal point in the quest for novel therapeutics.